Cas no 872197-71-2 (7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

872197-71-2 structure
Product Name:7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
CAS No:872197-71-2
Molecular Formula:C18H13BrN2OS2
Molecular Weight:417.342620611191
CID:5906285
7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Properties
Names and Identifiers
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- 7-bromo-2-(4-methylsulfanylphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
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- InChIKey: ZAZYFFSLMMAXSB-UHFFFAOYSA-N
- Inchi: 1S/C18H13BrN2OS2/c1-24-13-5-2-10(3-6-13)16-20-17-14(18(23)21-16)9-11-8-12(19)4-7-15(11)22-17/h2-8H,9H2,1H3,(H,20,21,23)
- SMILES: C1(C2=CC=C(SC)C=C2)=NC(=S)C2CC3=C(OC=2N1)C=CC(Br)=C3
7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | BA69559-1mg |
7-bromo-2-[4-(methylsulfanyl)phenyl]-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
872197-71-2 | 1mg |
$245.00 | 2024-04-19 | ||
Life Chemicals | F1605-0541-2μmol |
7-bromo-2-[4-(methylsulfanyl)phenyl]-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione |
872197-71-2 | 90%+ | 2μl |
$57.0 |
7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Related Literature
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Chu Shi,Zhiwen Long,Caiqin Wu,Han Dai,Lin Bai,Hui Qiao,Qi Hua Fan,Keliang Wang CrystEngComm, 2022,24, 7049-7057
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Kristen Harrington,Ahmed Al Hejami,Diane Beauchemin J. Anal. At. Spectrom., 2020,35, 461-466
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Zhigang Shao,Baolian Yi J. Mater. Chem. A, 2018,6, 15074-15082
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Abhudaya Mishra,Vittal K. Yachandra,Khalil A. Abboud,George Christou Chem. Commun., 2007, 1538-1540
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Xiaoming Wang,Tobias Gensch,Frank Glorius Org. Chem. Front., 2016,3, 1619-1623
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Fengyan Luo,Qiang Xi,Jianhui Jiang,Ruqin Yu Anal. Methods, 2016,8, 6982-6985
872197-71-2 (7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione) Related Products
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